Cas no 1314972-57-0 (2-(3-fluoro-4-methylphenyl)ethane-1-thiol)

• Product Name: 2-(3-fluoro-4-methylphenyl)ethane-1-thiol
• CAS No: 1314972-57-0
• MF: C₉H₁₁FS
• MW: 170.247044801712
• MDL: MFCD11521122
• CID: 5198004
• PubChem ID: 55274743
• Update Time: 2026-03-06

2-(3-fluoro-4-methylphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(3-FLUORO-4-METHYLPHENYL)ETHANE-1-THIOL
• 2-(3-fluoro-4-methylphenyl)ethanethiol
• 2-(3-fluoro-4-methylphenyl)ethane-1-thiol

• MDL： MFCD11521122
• Inchi： 1S/C9H11FS/c1-7-2-3-8(4-5-11)6-9(7)10/h2-3,6,11H,4-5H2,1H3
• InChI Key： JMVGNNMJDALRJG-UHFFFAOYSA-N
• SMILES： SCCC1C=CC(C)=C(C=1)F

Computed Properties

• Exact Mass: 170.05654969g/mol
• Monoisotopic Mass: 170.05654969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes